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Comparison at a Glance

Feature Dioctyl Phosphate (DOPH) Dodecylphosphate

Chemical
Names

Di-n-octyl phosphate [1] mono-Dodecyl phosphate, Dihydrogen

monolauryl phosphate [2]

CAS Number Information missing in search

results

2627-35-2 [2]

Molecular
Formula

Information missing in search

results

C12H27O4P [2]

Molecular
Weight

Information missing in search

results

266.3 g/mol [2]

Primary
Application

Corrosion Inhibition and material

synthesis [1] [3]

Biochemical Research [2]

Key Properties Forms protective layers on metal

surfaces [1]

Surfactant; amphipathic nature [2]
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| Research Context | - Additive in neutral solutions for steel passivation [1]

Dopant for polyaniline in anti-corrosion coatings [3] | - Model system for lipid membrane studies [4]
Solubilizing agent for proteins and lipids [2]

LPA receptor ligand in cellular studies [2] |

Detailed Applications and Experimental Contexts

The performance of these compounds is highly specific to their field of use.

Dioctyl Phosphate (DOPH) in Corrosion Inhibition

Dioctyl phosphate is primarily featured in materials science for its role in preventing corrosion.

Mechanism: It functions as a passivating agent, adsorbing onto a metal surface to form a protective

layer that inhibits dissolution. One study on low-carbon steel in a neutral solution found that
passivation with sodium dioctyl phosphate could occur without the need for a surface oxide layer

[1].
Experimental Use: In a key study, researchers chemically synthesized a polyaniline-dioctyl
phosphate salt (PANI-DOPH). This complex was then blended at 5 parts per hundred (phr) with
various conventional resins (e.g., epoxy, polyurethane) and applied as a coating on mild steel panels.

The performance was evaluated through:
Electrochemical Impedance Spectroscopy (EIS) to measure corrosion resistance.

Exposure in a humidity cabinet to test durability under harsh conditions [3].

The following diagram illustrates its application pathway in corrosion protection:
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Dodecylphosphate in Biochemical Research

Dodecylphosphate is characterized as a surfactant and is used extensively in biochemical and biophysical

research.

Mechanism: Its amphipathic nature (having both hydrophilic and hydrophobic parts) allows it to form
micelles and incorporate into lipid membranes. This makes it useful for solubilizing proteins and
lipids for structural biology studies like cryo-electron microscopy [2].
Experimental Use: It is employed as a tool to study membrane-associated processes. Key

methodologies include:
Molecular Dynamics (MD) Simulation: Used to model and understand the aggregate

structures of n-dodecyl phosphate, such as planar bilayers and spherical micelles, and their
stability under different pH conditions [4].

Cellular Receptor Studies: It acts as a ligand, specifically an LPA2 agonist and LPA
antagonist, in pharmacological research to study signal pathways and mechanisms in cells [2].

The diagram below summarizes its primary research applications:
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How to Proceed with Your Comparison Guide

The information gap you've encountered is common when comparing chemicals from different specialized

fields. To build a more comprehensive guide, you could:

Consult Specialized Databases: Search in-depth scientific databases (e.g., SciFinder, Reaxys) for

original research articles that may contain direct comparative data.
Focus on Analogs: Look for studies that compare different alkyl chain lengths in phosphate esters,

which can provide indirect insights into how dioctyl and dodecyl phosphates might differ in properties
like critical micelle concentration (CMC) or surface activity.

Define a Unified Context: For a meaningful performance comparison, specify a single application
(e.g., "efficiency as surfactants in drug formulation" or "corrosion inhibition on a specific metal") and

search for data within that narrow scope.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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